Cas no 1803582-25-3 (5-nitro-2-(pentafluoroethyl)pyridin-4-amine)

• Product Name: 5-nitro-2-(pentafluoroethyl)pyridin-4-amine
• CAS No: 1803582-25-3
• MF: C₇H₄F₅N₃O₂
• MW: 257.11757850647
• CID: 4616051
• PubChem ID: 86811581
• Update Time: 2025-10-22

5-nitro-2-(pentafluoroethyl)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-nitro-2-(pentafluoroethyl)pyridin-4-amine
• 4-Pyridinamine, 5-nitro-2-(1,1,2,2,2-pentafluoroethyl)-

• Inchi： 1S/C7H4F5N3O2/c8-6(9,7(10,11)12)5-1-3(13)4(2-14-5)15(16)17/h1-2H,(H2,13,14)
• InChI Key： UMWFBMPVKSDYDK-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)C(F)(F)F)=NC=C([N+]([O-])=O)C(N)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 5-nitro-2-(pentafluoroethyl)pyridin-4-amine

Introduction to 5-nitro-2-(pentafluoroethyl)pyridin-4-amine (CAS No. 1803582-25-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

5-nitro-2-(pentafluoroethyl)pyridin-4-amine, identified by its CAS number 1803582-25-3, is a specialized organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and promising biological activities. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse pharmacological properties. The presence of both a nitro group and a pentafluoroethyl substituent in its molecular structure endows it with distinct chemical and biological characteristics, making it a valuable scaffold for the development of novel therapeutic agents.

The nitro group (–NO₂) in 5-nitro-2-(pentafluoroethyl)pyridin-4-amine introduces a strong electron-withdrawing effect, which can modulate the reactivity and electronic properties of the molecule. This feature is particularly useful in medicinal chemistry, where such modifications can enhance binding affinity to biological targets. Additionally, the pentafluoroethyl group (–C₅F₁₁) contributes to lipophilicity and metabolic stability, which are critical factors in drug design. The combination of these two functional groups makes 5-nitro-2-(pentafluoroethyl)pyridin-4-amine a versatile intermediate for synthesizing more complex molecules with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of nitro-substituted pyridines. The nitro group can be further functionalized through reduction to an amine or hydroxylated to form an alcohol, providing multiple pathways for derivatization. These transformations allow chemists to fine-tune the properties of the compound, enabling the development of drugs with specific mechanisms of action. For instance, nitroaromatic compounds have been extensively studied for their anti-inflammatory, anticancer, and antimicrobial properties.

The pentafluoroethyl substituent is another key feature that enhances the utility of 5-nitro-2-(pentafluoroethyl)pyridin-4-amine in drug discovery. Fluorine atoms are known to improve metabolic stability by increasing lipophilicity and reducing susceptibility to enzymatic degradation. This property is particularly advantageous for oral drugs, where poor bioavailability can limit therapeutic efficacy. Furthermore, fluorine atoms can influence receptor binding affinity and selectivity, making them valuable tools in rational drug design.

Recent studies have highlighted the role of 5-nitro-2-(pentafluoroethyl)pyridin-4-amine in developing novel therapeutic agents. One notable area of research is its application as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in various diseases, including cancer. By targeting specific kinases, it may be possible to develop treatments that modulate these pathways effectively. Preliminary studies suggest that derivatives of 5-nitro-2-(pentafluoroethyl)pyridin-4-amine exhibit inhibitory activity against certain kinases, making them promising candidates for further investigation.

Another emerging application of 5-nitro-2-(pentafluoroethyl)pyridin-4-amine is in the development of antimicrobial agents. Antibiotic resistance is a growing global health concern, necessitating the discovery of new classes of antibiotics. The structural features of this compound make it a suitable candidate for designing molecules that disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. Initial screenings have shown that certain derivatives exhibit promising antimicrobial activity against Gram-positive and Gram-negative bacteria.

The synthesis of 5-nitro-2-(pentafluoroethyl)pyridin-4-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the nitro group typically involves nitration reactions, while the pentafluoroethyl substituent is often incorporated through nucleophilic substitution or metal-catalyzed cross-coupling reactions. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in downstream applications.

In conclusion, 5-nitro-2-(pentafluoroethyl)pyridin-4-amine (CAS No. 1803582-25-3) is a structurally unique compound with significant potential in chemical biology and medicinal chemistry. Its combination of a nitro group and a pentafluoroethyl substituent provides multiple opportunities for functionalization and derivatization, making it a valuable scaffold for drug discovery. Recent studies have demonstrated its utility in developing kinase inhibitors and antimicrobial agents, highlighting its importance as a building block for novel therapeutic agents.